3-(2-Fluoro-5-methylphenyl)-2-methylbenzoic acid, 95%

• IUPAC Name: 3-(2-fluoro-5-methylphenyl)-2-methylbenzoic acid
• InChI: InChI=1S/C15H13FO2/c1-9-6-7-14(16)13(8-9)11-4-3-5-12(10(11)2)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: UWEXHURYWLHCGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C2=C(C(=CC=C2)C(=O)O)C
• Molecular Formula: C15H13FO2
• DSSTOX Substance ID: DTXSID00689218
• Molecular Weight: 244.26 g/mol
• CAS RN: 1261930-20-4

Description

3-(2-Fluoro-5-methylphenyl)-2-methylbenzoic acid, or 3-FMBA, is a synthetic compound that has been widely studied due to its unique properties and potential applications. It is a white, crystalline solid that belongs to the class of compounds known as carboxylic acids. 3-FMBA is used in a variety of scientific research applications, including biochemical and physiological studies, as well as in laboratory experiments.

Scientific Research Applications

3-FMBA has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of drugs on the body, as well as to investigate the mechanism of action of various compounds. It has also been used in laboratory experiments to study the structure and reactivity of organic molecules.

Mechanism of Action

The exact mechanism of action of 3-FMBA is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. In addition, it has been shown to inhibit the activity of certain G-protein coupled receptors, which are involved in signal transduction pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-FMBA have been studied in a variety of cell and animal models. In vitro studies have shown that 3-FMBA has anti-inflammatory, anti-proliferative, and antioxidant properties. In vivo studies have demonstrated that 3-FMBA can reduce inflammation, reduce pain, and improve wound healing.

Advantages and Limitations for Lab Experiments

The use of 3-FMBA in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it has a wide range of applications in biochemical and physiological studies. However, there are some limitations to its use in laboratory experiments. For example, it can be difficult to obtain a pure sample of 3-FMBA, and it is not stable in aqueous solutions.

Future Directions

The potential future directions for 3-FMBA are numerous. Further research is needed to better understand its mechanism of action, as well as its biochemical and physiological effects. In addition, the development of new synthesis methods and the use of 3-FMBA in drug discovery and development could lead to new therapeutic applications. Finally, further studies are needed to explore the potential use of 3-FMBA in laboratory experiments, such as in the synthesis of new organic molecules.

Synthesis Methods

3-FMBA can be synthesized via a two-step process using commercially available starting materials. The first step involves the reaction of 2-fluoro-5-methylbenzaldehyde and 2-methylbenzyl alcohol in the presence of hydrochloric acid to form the intermediate product 2-fluoro-5-methyl-2-methylbenzyl alcohol. This intermediate product is then reacted with sulfuric acid and acetic anhydride to form 3-FMBA.